Cas no 1694652-12-4 ((1-(Tert-Pentyl)-1H-pyrazol-4-yl)boronic acid)

• Product Name: (1-(Tert-Pentyl)-1H-pyrazol-4-yl)boronic acid
• CAS No: 1694652-12-4
• MF: C₈H₁₅BN₂O₂
• MW: 182.027901887894
• CID: 4703126
• Update Time: 2023-08-15

(1-(Tert-Pentyl)-1H-pyrazol-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (1-(tert-Pentyl)-1H-pyrazol-4-yl)boronic acid
• (1-(Tert-Pentyl)-1H-pyrazol-4-yl)boronic acid

• Inchi： 1S/C8H15BN2O2/c1-4-8(2,3)11-6-7(5-10-11)9(12)13/h5-6,12-13H,4H2,1-3H3
• InChI Key： QUIPZLXANRQYNV-UHFFFAOYSA-N
• SMILES： OB(C1C=NN(C=1)C(C)(C)CC)O

Computed Properties

• Exact Mass: 182.1226579 g/mol
• Monoisotopic Mass: 182.1226579 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 182.03
• Topological Polar Surface Area: 58.3